1-(5-Isoquinolinesulfonyl)-2,5-dimethylpiperazine

• Molecular Formula: C15H19N3O2S
• Molecular Weight: 305.4 g/mol
• IUPAC Name: 5-(2,5-dimethylpiperazin-1-yl)sulfonylisoquinoline
• InChI: InChI=1S/C15H19N3O2S/c1-11-10-18(12(2)8-17-11)21(19,20)15-5-3-4-13-9-16-7-6-14(13)15/h3-7,9,11-12,17H,8,10H2,1-2H3
• InChI Key: PHFZKAGETBIFBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CNC(CN1S(=O)(=O)C2=CC=CC3=C2C=CN=C3)C

Description

1-(5-Isoquinolinesulfonyl)-2,5-dimethylpiperazine is a useful research compound. Its molecular formula is C15H19N3O2S and its molecular weight is 305.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 30 ml of methylene chloride were dissolved 1.75 g of 2,5-dimethylpiperazine and 1.53 g of triethylamine, and to the solution was added dropwise 20 ml of a methylene chloride solution containing 1.73 g of 5-isoquinolinesulfonyl chloride under cooling with ice. After the dropwise addition of the methylene chloride solution, the mixed solution obtained was stirred at a temperature of 5° C. to 10° C. for three hours, and then the reaction mixture solution was washed with water and dried with anhydrous magnesium sulfate. After the methylene chloride was distilled therefrom, the residue obtained was subjected to an alumina column chromatography (alumina: 50 g; solvent: chloroform) to give 1.38 g of 1-(5-isoquinolinesulfonyl)-2,5-dimethylpiperazine, Compound (40) in a yield of 59%.